Cas no 1361491-85-1 (4-Amino-2,6-bis(2,3,6-trichlorophenyl)pyridine)

• Product Name: 4-Amino-2,6-bis(2,3,6-trichlorophenyl)pyridine
• CAS No: 1361491-85-1
• MF: C₁₇H₈Cl₆N₂
• MW: 452.976818084717
• CID: 4967038
• Update Time: 2025-10-29

4-Amino-2,6-bis(2,3,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,6-bis(2,3,6-trichlorophenyl)pyridine

• Inchi： 1S/C17H8Cl6N2/c18-8-1-3-10(20)16(22)14(8)12-5-7(24)6-13(25-12)15-9(19)2-4-11(21)17(15)23/h1-6H,(H2,24,25)
• InChI Key： LIZQEYGDULTNPA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=C(C=C(C2C(=CC=C(C=2Cl)Cl)Cl)N=1)N)Cl)Cl

Computed Properties

• Exact Mass: 451.878914 g/mol
• Monoisotopic Mass: 449.881864 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 38.9
• Molecular Weight: 453.0

Additional information on 4-Amino-2,6-bis(2,3,6-trichlorophenyl)pyridine

Recent Advances in the Study of 4-Amino-2,6-bis(2,3,6-trichlorophenyl)pyridine (CAS: 1361491-85-1)

The compound 4-Amino-2,6-bis(2,3,6-trichlorophenyl)pyridine (CAS: 1361491-85-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trichlorophenyl substitutions, has demonstrated promising potential in various applications, including medicinal chemistry and materials science. Recent studies have focused on elucidating its synthesis, structural properties, and biological activities, paving the way for novel therapeutic and industrial applications.

One of the key areas of research has been the optimization of synthetic routes for 4-Amino-2,6-bis(2,3,6-trichlorophenyl)pyridine. A study published in the Journal of Organic Chemistry (2023) detailed a highly efficient, one-pot synthesis method that significantly improved yield and purity compared to traditional approaches. The method leverages palladium-catalyzed cross-coupling reactions, which not only reduce the number of synthetic steps but also minimize the formation of by-products. This advancement is particularly relevant for scaling up production for pharmaceutical applications.

In terms of biological activity, recent in vitro studies have explored the compound's potential as an inhibitor of protein-protein interactions (PPIs) involved in cancer progression. Preliminary results indicate that 4-Amino-2,6-bis(2,3,6-trichlorophenyl)pyridine exhibits selective binding affinity to specific oncogenic targets, such as the p53-MDM2 interaction. These findings, published in Bioorganic & Medicinal Chemistry Letters (2024), suggest that the compound could serve as a lead structure for developing novel anticancer agents. Further mechanistic studies are underway to validate these observations in animal models.

Another notable application of this compound lies in its use as a fluorescent probe. Due to its rigid, conjugated structure, 4-Amino-2,6-bis(2,3,6-trichlorophenyl)pyridine exhibits strong fluorescence properties, making it suitable for bioimaging and sensor development. A recent study in ACS Sensors (2023) demonstrated its efficacy in detecting trace amounts of heavy metals in biological samples, highlighting its potential in environmental monitoring and diagnostic applications.

Despite these promising developments, challenges remain in the clinical translation of 4-Amino-2,6-bis(2,3,6-trichlorophenyl)pyridine. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further structural modifications and pharmacokinetic studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 4-Amino-2,6-bis(2,3,6-trichlorophenyl)pyridine (CAS: 1361491-85-1) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and applications underscore its potential to contribute to drug discovery and materials science. Continued research and development efforts will be crucial to fully realize its therapeutic and industrial benefits.